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Compound of Interest

Compound Name:
rac-1,2-Distearoyl-3-

chloropropanediol

Cat. No.: B133658 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of rac-1,2-Distearoyl-3-chloropropanediol, a significant lipid molecule in various

research applications. This document includes key chemical data, experimental protocols for its

synthesis and analysis, and a discussion of its potential role in biological systems and drug

development.

Core Chemical Properties
rac-1,2-Distearoyl-3-chloropropanediol is a diacylglycerol derivative where the hydroxyl

groups at positions 1 and 2 of the glycerol backbone are esterified with stearic acid, and the

hydroxyl group at position 3 is substituted with a chlorine atom. It is classified as a chlorinated

lipid and is of interest in food science, toxicology, and biomedical research.
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Property Value Source(s)

Molecular Formula C₃₉H₇₅ClO₄ [1][2]

Molecular Weight 643.46 g/mol [1][2]

CAS Number 72468-92-9 [1][3]

Physical State Solid [2]

Purity Typically >95% - >99% [2][3][4]

Storage Temperature -20°C [2]

Melting Point Data not available

Boiling Point Data not available

Solubility

Soluble in organic solvents

such as chloroform (inferred

from similar lipids)

[5]

Synthesis and Experimental Protocols
While a specific, detailed protocol for the synthesis of rac-1,2-Distearoyl-3-chloropropanediol
is not readily available in the public domain, a logical synthetic approach involves the

esterification of 3-chloro-1,2-propanediol with stearoyl chloride.

Logical Synthesis Workflow
The synthesis can be conceptualized as a two-step process: the preparation of the acylating

agent (stearoyl chloride) followed by the esterification of the glycerol derivative.
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Step 1: Preparation of Stearoyl Chloride

Step 2: Esterification

Stearic Acid

Acyl Chloride Formation

Thionyl Chloride

Stearoyl Chloride

Esterification

3-Chloro-1,2-propanediol Pyridine (Base)

rac-1,2-Distearoyl-3-chloropropanediol
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Sample

Alkaline Hydrolysis

Liquid-Liquid Extraction

Derivatization
(e.g., with Phenylboronic Acid)

GC-MS Analysis

Data Analysis and
Quantification
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Inflammation

Myeloperoxidase

Hypochlorous Acid
(HOCl)

Chlorinated Lipids
(e.g., Chlorohydrins)

Unsaturated Lipids

Downstream Cellular Effects:
- Pro-inflammatory responses

- Altered cell signaling

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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